59-98-3

Tolazoline

In Stock

• CAS RN:
• 59-98-3

• Formula:
• C10H12N2

• InChI:
• InChI=1S/C10H12N2/c1-2-4-9(5-3-1)8-10-11-6-7-12-10/h1-5H,6-8H2,(H,11,12)

• InChIKey:
• JIVZKJJQOZQXQB-UHFFFAOYSA-N

• 2-Benzylimidazoline is an active vasodilator.
  Tolazoline, also known as priscoline or divascol, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Tolazoline is a drug which is used for the treatment of pulmonary artery anomalies. Tolazoline exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Tolazoline has been detected in multiple biofluids, such as urine and blood.
  Tolazoline is a member of the class of imidazoles that is 4,5-dihydro-1H-imidazole substituted by a benzyl group. It has a role as an alpha-adrenergic antagonist, an antihypertensive agent and a vasodilator agent.
  A vasodilator that apparently has direct actions on blood vessels and also increases cardiac output. Tolazoline can in...

2-Methyl-2-(1,1,2,2-tetrafluoroethoxy)propane

In Stock

• CAS RN:
• 659-98-3

• Formula:
• C6H10F4O

• InChI:
• InChI=1S/C6H10F4O/c1-5(2,3)11-6(9,10)4(7)8/h4H,1-3H3

• InChIKey:
• MXQPKYCQVNRWJV-UHFFFAOYSA-N

• 2-Methyl-2-(1,1,2,2-tetrafluoroethoxy)propane is a useful research compound. Its molecular formula is C6H10F4O and its molecular weight is 174.14 g/mol. The purity is usually 95%.

10-Undecenoic acid, 1-methylethyl ester

• CAS RN:
• 5459-98-3

• Formula:
• C14H26O2

• InChI:
• InChI=1S/C14H26O2/c1-4-5-6-7-8-9-10-11-12-14(15)16-13(2)3/h4,13H,1,5-12H2,2-3H3

• InChIKey:
• SJMKHCGKNIXLKH-UHFFFAOYSA-N

• 10-Undecenoic acid, 1-methylethyl ester is a useful research compound. Its molecular formula is C14H26O2 and its molecular weight is 226.35 g/mol. The purity is usually 95%.

5-Chloro-1-pentanol

In Stock

• CAS RN:
• 5259-98-3

• Formula:
• C5H11ClO

• InChI:
• InChI=1S/C5H11ClO/c6-4-2-1-3-5-7/h7H,1-5H2

• InChIKey:
• DCBJCKDOZLTTDW-UHFFFAOYSA-N

• 5-Chloro-1-pentanol, also known as 5-Chloro-1-pentanol, is a useful research compound. Its molecular formula is C5H11ClO and its molecular weight is 122.59 g/mol. The purity is usually 95%.

6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid

In Stock

• CAS RN:
• 84659-98-3

• Formula:
• C11H8N2O3

• InChI:
• InChI=1S/C11H8N2O3/c14-9-6-8(11(15)16)12-10(13-9)7-4-2-1-3-5-7/h1-6H,(H,15,16)(H,12,13,14)

• InChIKey:
• SNFPSSBYDIFPOX-UHFFFAOYSA-N

• 6-Hydroxy-2-phenylpyrimidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8N2O3 and its molecular weight is 216.19 g/mol. The purity is usually 95%.

Ethyl 2-cyano-3-(2,3-dichlorophenyl)propanoate

Usually In Stock

• CAS RN:
• 39959-98-3

• Formula:
• C12H11Cl2NO2

• InChI:
• InChI=1S/C12H11Cl2NO2/c1-2-17-12(16)9(7-15)6-8-4-3-5-10(13)11(8)14/h3-5,9H,2,6H2,1H3

• InChIKey:
• GSOAUIULIQZAHG-UHFFFAOYSA-N

• Ethyl 2-cyano-3-(2,3-dichlorophenyl)propanoate is a useful research compound. Its molecular formula is C12H11Cl2NO2 and its molecular weight is 272.12 g/mol. The purity is usually 95%.

ethyl 4-(1H-indol-3-yl)-4-oxobutanoate

Usually In Stock

• CAS RN:
• 21859-98-3

• Formula:
• C14H15NO3

• InChI:
• InChI=1S/C14H15NO3/c1-2-18-14(17)8-7-13(16)11-9-15-12-6-4-3-5-10(11)12/h3-6,9,15H,2,7-8H2,1H3

• InChIKey:
• NBCHRYLOXWMPGS-UHFFFAOYSA-N

• Ethyl 4-(1H-indol-3-yl)-4-oxobutanoate is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.

1,2-Benzenediamine, 4-chloro-, sulfate (1:1)

• CAS RN:
• 68459-98-3

• Formula:
• C6H9ClN2O4S

• InChI:
• InChI=1S/C6H7ClN2.H2O4S/c7-4-1-2-5(8)6(9)3-4;1-5(2,3)4/h1-3H,8-9H2;(H2,1,2,3,4)

• InChIKey:
• QLBNVFYDSCHETM-UHFFFAOYSA-N

• 1,2-Benzenediamine, 4-chloro-, sulfate (1:1) is a useful research compound. Its molecular formula is C6H9ClN2O4S and its molecular weight is 240.67 g/mol. The purity is usually 95%.

3-Carboethoxy-4'-(1,3-dioxolan-2-yl)benzophenone

In Stock

• CAS RN:
• 898759-98-3

• Formula:
• C19H18O5

• InChI:
• InChI=1S/C19H18O5/c1-2-22-18(21)16-5-3-4-15(12-16)17(20)13-6-8-14(9-7-13)19-23-10-11-24-19/h3-9,12,19H,2,10-11H2,1H3

• InChIKey:
• RXPFTYBOOMJNQZ-UHFFFAOYSA-N

• 3-Carboethoxy-4'-(1,3-dioxolan-2-yl)benzophenone is a useful research compound. Its molecular formula is C19H18O5 and its molecular weight is 326.3 g/mol. The purity is usually 95%.

(4S,5R)-4,5-Diphenyl-2-(pyridin-2-yl)-4,5-dihydrooxazole

In Stock

• CAS RN:
• 238759-98-3

• Formula:
• C20H16N2O

• InChI:
• InChI=1S/C20H16N2O/c1-3-9-15(10-4-1)18-19(16-11-5-2-6-12-16)23-20(22-18)17-13-7-8-14-21-17/h1-14,18-19H/t18-,19+/m0/s1

• InChIKey:
• VNKLZQCCCHJDTO-RBUKOAKNSA-N

• (4S,5R)-4,5-Diphenyl-2-(pyridin-2-yl)-4,5-dihydrooxazole is a useful research compound. Its molecular formula is C20H16N2O and its molecular weight is 300.361. The purity is usually 95%.

2-(allylsulfanyl)-3-(4-methylphenyl)-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351159-98-3

• Formula:
• C21H22N2OS2

• InChI:
• InChI=1S/C21H22N2OS2/c1-3-13-25-21-22-19-18(16-7-5-4-6-8-17(16)26-19)20(24)23(21)15-11-9-14(2)10-12-15/h3,9-12H,1,4-8,13H2,2H3

• InChIKey:
• UOHSKAPTWAMYST-UHFFFAOYSA-N

• 2-(allylsulfanyl)-3-(4-methylphenyl)-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C21H22N2OS2 and its molecular weight is 382.5g/mol. The purity is usually 95%.

N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamide

Usually In Stock

• CAS RN:
• 377759-98-3

• Formula:
• C16H12N4O3S

• InChI:
• InChI=1S/C16H12N4O3S/c17-14-13(16-18-9-4-1-2-6-12(9)24-16)10(21)8-20(14)19-15(22)11-5-3-7-23-11/h1-7,17,21H,8H2,(H,19,22)

• InChIKey:
• PYHJJOQYRGDXHJ-UHFFFAOYSA-N

• N-[2-Amino-3-(benzothiazole-2-yl)-4-oxo-2-pyrroline-1-yl]-2-furancarboxamide is a useful research compound. Its molecular formula is C16H12N4O3S and its molecular weight is 340.36. The purity is usually 95%.

N'-[(1Z)-1-(4-chlorophenyl)ethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 403659-98-3

• Formula:
• C15H17ClN4O

• InChI:
• InChI=1S/C15H17ClN4O/c1-9(2)13-8-14(19-18-13)15(21)20-17-10(3)11-4-6-12(16)7-5-11/h4-9H,1-3H3,(H,18,19)(H,20,21)/b17-10-

• InChIKey:
• BFVPHLKAQKXWQA-YVLHZVERSA-N

• N'-[(1Z)-1-(4-chlorophenyl)ethylidene]-3-(propan-2-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C15H17ClN4O and its molecular weight is 304.77 g/mol. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,4-dichlorobenzamide

In Stock

• CAS RN:
• 864859-98-3

• Formula:
• C23H17Cl2N3O2S2

• InChI:
• InChI=1S/C23H17Cl2N3O2S2/c1-12(29)28-9-8-15-19(11-28)32-23(27-21(30)14-7-6-13(24)10-16(14)25)20(15)22-26-17-4-2-3-5-18(17)31-22/h2-7,10H,8-9,11H2,1H3,(H,27,30)

• InChIKey:
• XMILFJWNGRCESQ-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,4-dichlorobenzamide is a useful research compound. Its molecular formula is C23H17Cl2N3O2S2 and its molecular weight is 502.43. The purity is usually 95%.

1-Methylphosphinane-4-carboxylic acid 1-oxide

Usually In Stock

• CAS RN:
• 945459-98-3

• Formula:
• C7H13O3P

• InChI:
• InChI=1S/C7H13O3P/c1-11(10)4-2-6(3-5-11)7(8)9/h6H,2-5H2,1H3,(H,8,9)

• InChIKey:
• CHZBTICQVOMFDP-UHFFFAOYSA-N

• 1-Methylphosphinane-4-carboxylic acid 1-oxide is a useful research compound. Its molecular formula is C7H13O3P and its molecular weight is 176.152. The purity is usually 95%.

Fluorescein-O-acetate

In Stock

• CAS RN:
• 233759-98-3

• Formula:
• C22H14O7

• InChI:
• InChI=1S/C22H14O7/c23-12-5-7-16-18(9-12)29-19-10-13(28-11-20(24)25)6-8-17(19)21(16)14-3-1-2-4-15(14)22(26)27/h1-10H,11H2,(H,24,25)(H,26,27)

• InChIKey:
• VQKDLLIKXLDPHW-UHFFFAOYSA-N

• Fluorescein-O-acetate is a useful research compound. Its molecular formula is C22H14O7 and its molecular weight is 390.3 g/mol. The purity is usually 95%.

N-(2,2-Diethoxyethyl)-N'-nitro-guanidine

In Stock

• CAS RN:
• 330559-98-3

• Formula:
• C₇H₁₆N₄O₄

• N-(2,2-Diethoxyethyl)-N'-nitro-guanidine is a useful research compound. Its molecular formula is C₇H₁₆N₄O₄ and its molecular weight is 220.23. The purity is usually 95%.

6,8-Dioxabicyclo3.2.1octane, 5-(3-chloropropyl)-4-methoxy-2-(phenylmethoxy)-, 1R-(exo,exo)-

• CAS RN:
• 136759-98-3

• Formula:
• C46H75NO13

• 6,8-Dioxabicyclo3.2.1octane, 5-(3-chloropropyl)-4-methoxy-2-(phenylmethoxy)-, 1R-(exo,exo)-, also known as 6,8-Dioxabicyclo3.2.1octane, 5-(3-chloropropyl)-4-methoxy-2-(phenylmethoxy)-, 1R-(exo,exo)-, is a useful research compound. Its molecular formula is C46H75NO13. The purity is usually 95%.

Ethyl 3-(4-(hydroxymethyl)phenyl)propanoate

In Stock

• CAS RN:
• 107859-98-3

• Formula:
• C12H16O3

• InChI:
• InChI=1S/C12H16O3/c1-2-15-12(14)8-7-10-3-5-11(9-13)6-4-10/h3-6,13H,2,7-9H2,1H3

• InChIKey:
• KAOHDELIEPQEBZ-UHFFFAOYSA-N

• Ethyl 3-(4-(hydroxymethyl)phenyl)propanoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.

4-((((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)methyl)-N,N-dimethylaniline

In Stock

• CAS RN:
• 1006959-98-3

• Formula:
• C15H22N4

• InChI:
• InChI=1S/C15H22N4/c1-12-14(11-17-19(12)4)10-16-9-13-5-7-15(8-6-13)18(2)3/h5-8,11,16H,9-10H2,1-4H3

• InChIKey:
• YPYOFUYRZQTDIY-UHFFFAOYSA-N

• 4-((((1,5-Dimethyl-1H-pyrazol-4-yl)methyl)amino)methyl)-N,N-dimethylaniline is a useful research compound. Its molecular formula is C15H22N4 and its molecular weight is 258.369. The purity is usually 95%.

tert-butyl {1-[2-(methylthio)ethyl]-4-piperidinyl}carbamate

In Stock

• CAS RN:
• 1187159-98-3

• Formula:
• C13H26N2O2S

• InChI:
• InChI=1S/C13H26N2O2S/c1-13(2,3)17-12(16)14-11-5-7-15(8-6-11)9-10-18-4/h11H,5-10H2,1-4H3,(H,14,16)

• InChIKey:
• SGURHYGPFGCILH-UHFFFAOYSA-N

• Tert-butyl {1-[2-(methylthio)ethyl]-4-piperidinyl}carbamate is a useful research compound. Its molecular formula is C13H26N2O2S and its molecular weight is 274.43 g/mol. The purity is usually 95%.

2-(isonicotinamido)-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl)oxazole-4-carboxamide

In Stock

• CAS RN:
• 1797059-98-3

• Formula:
• C16H16N6O4

• InChI:
• InChI=1S/C16H16N6O4/c1-10-19-13(26-22-10)3-2-6-18-15(24)12-9-25-16(20-12)21-14(23)11-4-7-17-8-5-11/h4-5,7-9H,2-3,6H2,1H3,(H,18,24)(H,20,21,23)

• InChIKey:
• QVQMJIOJESZNHN-UHFFFAOYSA-N

• 2-(isonicotinamido)-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)propyl)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C16H16N6O4 and its molecular weight is 356.342. The purity is usually 95%.